1-Benzyl-4-(piperazine-1-carbonyl)piperazine dihydrochloride

Specification

• CAS No.: 1989672-19-6
• Molecular Formula: C16H26Cl2N4O
• Molecular Weight: 361.31
• IUPAC Name: (4-benzylpiperazin-1-yl)-piperazin-1-ylmethanone;dihydrochloride
• Standard InChI: InChI=1S/C16H24N4O.2ClH/c21-16(19-8-6-17-7-9-19)20-12-10-18(11-13-20)14-15-4-2-1-3-5-15;;/h1-5,17H,6-14H2;2*1H
• Standard InChI Key: MNKQXGPBIXPKEZ-UHFFFAOYSA-N
• SMILES: C1CN(CCN1)C(=O)N2CCN(CC2)CC3=CC=CC=C3.Cl.Cl

Introduction

Chemical Structure and Physicochemical Properties

Structural Characteristics

The compound features two piperazine rings connected by a carbonyl group ($\text{C=O}$), with one piperazine moiety substituted by a benzyl group at the 1-position. The dihydrochloride salt formation enhances solubility in polar solvents, a critical factor for bioavailability in pharmacological studies. The IUPAC name, (4-benzylpiperazin-1-yl)-piperazin-1-ylmethanone dihydrochloride, underscores its bifunctional architecture.

Key structural identifiers include:

• SMILES: $\text{C1CN(CCN1)C(=O)N2CCN(CC2)CC3=CC=CC=C3.Cl.Cl}$

• InChIKey: MNKQXGPBIXPKEZ-UHFFFAOYSA-N

Physicochemical Data

Property	Value
Molecular Weight	361.31 g/mol
Solubility	Not fully characterized
Melting Point	Undisclosed (decomposes >320°C)
Density	Estimated ~1.3 g/cm³

The lack of comprehensive solubility data highlights gaps in current literature, necessitating further experimental validation.

Synthesis and Optimization Strategies

Synthetic Routes

The synthesis of 1-benzyl-4-(piperazine-1-carbonyl)piperazine dihydrochloride involves multi-step reactions, as inferred from analogous piperazine derivatives:

• Alkylation of Piperazine: Benzyl chloride reacts with piperazine to form 1-benzylpiperazine, a common intermediate.

• Carbonylation: Introduction of the carbonyl group via phosgene or carbonyl diimidazole, linking the second piperazine ring.

• Salt Formation: Treatment with hydrochloric acid yields the dihydrochloride form, improving crystallinity.

A patent (CN105693596A) describes a related synthesis for 1-benzyl-4-piperidinealdehyde, emphasizing temperature-controlled reductions (-5°C to 0°C) and inert atmospheres to prevent side reactions. Similar protocols may apply to the target compound, though modifications are required for the carbonyl bridge.

Critical Process Parameters

• Temperature Control: Reactions conducted at subambient temperatures (-20°C to 20°C) minimize decomposition.

• Stoichiometry: Molar ratios of benzyl chloride to piperazine exceeding 1:1 ensure complete alkylation.

• Purification: Column chromatography or recrystallization from ethanol-water mixtures enhances purity (>98% by HPLC).

Applications in Pharmaceutical Research

Drug Delivery Considerations

The dihydrochloride salt improves aqueous solubility, a bottleneck for oral bioavailability. Preclinical studies on similar compounds suggest:

• LogP: Estimated -1.17 (indicating high hydrophilicity).

• Metabolic Stability: Resistance to CYP450 enzymes due to steric hindrance from the benzyl group.

Challenges and Future Directions

Analytical Characterization Gaps

Current literature lacks:

• Thermogravimetric Analysis (TGA): To assess thermal stability.

• X-ray Crystallography: For definitive stereochemical assignment.

Therapeutic Exploration

Priority research areas include:

• Structure-Activity Relationships (SAR): Modifying the benzyl or carbonyl groups to enhance selectivity.

• Toxicological Profiling: Acute and chronic toxicity studies in model organisms.